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Compound of Interest

Compound Name: Isoamyl isovalerate

Cat. No.: B1219995

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoamyl isovalerate (CAS No. 659-70-1) is a key fragrance ingredient valued for its potent,
sweet, and fruity aroma, often described as reminiscent of apples and bananas.[1][2][3][4][5] As
an ester of isoamyl alcohol and isovaleric acid, it is a colorless liquid utilized extensively in
perfumery to impart a characteristic fruity and green top note.[1][3] This document provides
detailed application notes and experimental protocols for the evaluation and use of isoamyl
isovalerate in fragrance formulations, intended for researchers, scientists, and professionals in
the field.

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of isoamyl
isovalerate is fundamental for its effective application in perfumery.

Quantitative Data Summary

The following tables summarize the key quantitative data for isoamyl isovalerate.

Table 1: Physicochemical Properties of Isoamyl Isovalerate
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Property Value Reference
Molecular Formula C10H2002 [31[6]

Molar Mass 172.26 g/mol [3][6]
Density 0.854 g/mL at 25 °C [6]

Boiling Point 192-193 °C [6]

Flash Point 152 °F (66.7 °C) [6][7]
Water Solubility 48.1 mg/L at 20 °C [6]
Refractive Index n20/D 1.412 [6]

Table 2: Olfactory Profile of Isoamyl Isovalerate
Odor Descriptor Description Reference

Primary Sweet, Fruity [11121181191
Secondary Apple, Banana, Green [1][2][3]
Nuances Ripe fruit, Jammy, Tropical [4]

Odor Threshold 20 ppb [4]

Natural Occurrence and Synthesis

Isoamyl isovalerate is found naturally in a variety of fruits and fermented beverages, including

apples, bananas, beer, and cider.[2][9] For commercial use in perfumery, it is primarily

synthesized chemically.

Biosynthesis

In plants, the biosynthesis of isoamyl isovalerate involves the convergence of amino acid and

fatty acid metabolism. The isoamyl alcohol precursor is derived from the catabolism of the

amino acid L-leucine, while isovaleryl-CoA is derived from the same pathway. These precursors

are then esterified by an alcohol acyltransferase (AAT) enzyme to form isoamyl isovalerate.
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Caption: Biosynthetic pathway of isoamyl isovalerate.

Chemical Synthesis: Fischer Esterification

The industrial production of isoamyl isovalerate is typically achieved through Fischer
esterification. This process involves the acid-catalyzed reaction of isoamyl alcohol with
isovaleric acid.
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Caption: Fischer esterification for isoamyl isovalerate synthesis.

Experimental Protocols

The following protocols provide detailed methodologies for the analysis and evaluation of
isoamyl isovalerate in a laboratory setting.

Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)
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This protocol outlines the analysis of isoamyl isovalerate purity and confirms its identity using
GC-MS.

Objective: To determine the purity of an isoamyl isovalerate sample and confirm its chemical
identity by comparing its mass spectrum to a reference library.

Materials and Equipment:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)
e Helium carrier gas (99.999% purity)

» Isoamyl isovalerate standard (=98% purity)

e Solvent (e.g., ethanol, hexane)

e Autosampler vials and caps

e Microsyringe

Procedure:

o Sample Preparation: Prepare a 1% (v/v) solution of the isoamyl isovalerate sample in a
suitable solvent (e.g., ethanol).

e Instrument Setup:

o GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to
240 °C at a rate of 10 °C/min, and hold for 5 minutes.

Carrier Gas Flow Rate (Helium): 1.0 mL/min

Injection Volume: 1 pL

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Split Ratio: 50:1

o MS Conditions:

lon Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

lonization Mode: Electron lonization (EI) at 70 eV

Mass Range: m/z 40-300

e Analysis: Inject the prepared sample into the GC-MS system.

o Data Analysis:
o lIdentify the peak corresponding to isoamyl isovalerate based on its retention time.
o Integrate the peak area to determine the relative purity of the sample.

o Compare the acquired mass spectrum of the peak with a reference mass spectrum from a
library (e.g., NIST, Wiley) to confirm the identity of isoamyl isovalerate.
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Caption: GC-MS workflow for isoamyl isovalerate analysis.

Sensory Analysis: Odor Profile Evaluation

This protocol describes the sensory evaluation of isoamyl isovalerate to characterize its odor
profile.
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Objective: To systematically describe the olfactory characteristics of isoamyl isovalerate using
a trained sensory panel.

Materials:

e Isoamyl isovalerate sample

e Odorless solvent (e.g., diethyl phthalate)
o Glass smelling strips

e Sensory evaluation booths

e Data collection forms or software
Procedure:

o Panel Selection and Training: Select a panel of at least 5-10 trained individuals with
demonstrated olfactory acuity. Train the panel on the use of odor descriptors and intensity
scales.

o Sample Preparation: Prepare a series of dilutions of isoamyl isovalerate in the odorless
solvent (e.g., 10%, 1%, 0.1% v/v).

o Evaluation:

[e]

Dip a smelling strip into each dilution and allow the solvent to evaporate for a few
seconds.

o Present the smelling strips to the panelists in a randomized and blind manner.

o Instruct panelists to evaluate and record the odor characteristics at different time points
(top note, middle note, base note) over a period of at least 30 minutes.

o Panelists should describe the odor using a standardized vocabulary and rate the intensity
of each descriptor on a labeled magnitude scale (e.g., 0 = not perceptible, 5 = strong).
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o Data Analysis: Compile the data from all panelists and calculate the mean intensity ratings
for each odor descriptor. Generate an odor profile chart or spider web plot to visualize the
results.

Stability Testing in a Fragrance Formulation

This protocol outlines a method for assessing the stability of isoamyl isovalerate in a
representative fragrance formulation under accelerated aging conditions.

Objective: To evaluate the impact of heat and light on the chemical and olfactory stability of
isoamyl isovalerate within a fragrance concentrate.

Materials:

e Isoamyl isovalerate

» Abase fragrance formulation (e.g., a simple floral or fruity accord)
o Ethanol (perfumer's grade)

o Glass hottles with airtight caps

o Oven capable of maintaining 40 °C £ 2 °C

e UV light chamber or controlled light exposure setup
e GC-MS for chemical analysis

e Trained sensory panel for olfactory evaluation
Procedure:

e Sample Preparation:

o Prepare a fragrance concentrate containing a known percentage of isoamyl isovalerate
(e.g., 5% wiw) in the base formulation.

o Prepare a control sample of the fragrance concentrate without isoamyl isovalerate.
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o Dilute a portion of each concentrate in ethanol to a final fragrance concentration of 15%
V/v.

o Divide the diluted samples into three sets:
» Set A: Stored in the dark at room temperature (control).
» Set B: Stored in an oven at 40 °C.

» Set C: Exposed to UV light at a controlled intensity.

e Aging: Age the samples for a period of 4 weeks.

o Evaluation: At weekly intervals (0, 1, 2, 3, and 4 weeks), perform the following analyses on
each sample set:

o Chemical Analysis (GC-MS): Analyze the concentration of isoamyl isovalerate to monitor
for degradation.

o Olfactory Analysis: Conduct a sensory evaluation with a trained panel to assess any
changes in the odor profile, noting the emergence of any off-notes.

o Physical Evaluation: Observe and record any changes in color or clarity of the solutions.

o Data Analysis: Compare the results from the aged samples (Sets B and C) to the control
sample (Set A) to determine the stability of isoamyl isovalerate under the tested conditions.

Safety and Handling

Isoamyl isovalerate is classified as a combustible liquid and may cause skin and eye irritation.
[1][10] It is also considered toxic to aquatic life with long-lasting effects.[10][11]

Precautionary Measures:
o Keep away from heat, sparks, open flames, and hot surfaces.[11]
o Wear protective gloves, eye protection, and face protection.[11]

e Avoid release to the environment.[11]
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» Store in a well-ventilated place and keep cool.[11]
 In case of fire, use carbon dioxide, dry chemical, or foam for extinction.[11]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
The Research Institute for Fragrance Materials (RIFM) is also in the process of completing a
comprehensive safety assessment for isoamyl isovalerate.[9]

Conclusion

Isoamyl isovalerate is a versatile and widely used fragrance ingredient that provides a
characteristic sweet and fruity note to a variety of perfume compositions. A thorough
understanding of its properties, combined with rigorous analytical and sensory evaluation, is
essential for its successful application. The protocols and data presented in this document
provide a framework for researchers and perfumers to effectively utilize isoamyl isovalerate in
the development of new and innovative fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ingredient-in-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5031632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5031632/
https://analyticalscience.wiley.com/content/article-do/journal-highlight-routine-quantification-54-allergens-fragrances-using-comprehensive
https://www.benchchem.com/product/b1219995#isoamyl-isovalerate-as-a-fragrance-ingredient-in-perfumery
https://www.benchchem.com/product/b1219995#isoamyl-isovalerate-as-a-fragrance-ingredient-in-perfumery
https://www.benchchem.com/product/b1219995#isoamyl-isovalerate-as-a-fragrance-ingredient-in-perfumery
https://www.benchchem.com/product/b1219995#isoamyl-isovalerate-as-a-fragrance-ingredient-in-perfumery
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219995?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

